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Compound of Interest

Compound Name: Hydrogen ionophore V

CAS No.: 1000849-91-1

Cat. No.: B3182638 Get Quote

Executive Summary
Intracellular pH (

) is a critical metabolic regulator governing enzyme activity, cell cycle progression, and ion
channel conductivity.[1] While fluorescent dyes (e.g., BCECF) are popular, they suffer from
photobleaching, buffering artifacts, and incomplete hydrolysis. Liquid Membrane Ion-Selective
Microelectrodes (ISMEs) remain the gold standard for absolute potentiometric quantification of

, particularly in opaque tissues or when continuous, long-term monitoring is required.

This guide details the fabrication of ISMEs using Hydrogen Ionophore V (Selectophore™).

Unlike the classical Tridodecylamine (Ionophore I), Ionophore V offers superior selectivity

against interfering alkali cations (

,

) and a wider dynamic range (pH 2–11), making it the superior choice for physiological
environments with high background ionic strength.
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The microelectrode functions as an electrochemical half-cell. The potential difference (

) generated across the liquid membrane follows the Nernst Equation:

Where:

: Measured potential (mV)

: Slope (theoretically 59.16 mV/pH at 25°C)

: Activity of hydrogen ions

: Selectivity coefficient for interfering ion

(e.g.,

)

Why Hydrogen Ionophore V? Ionophore V (typically a specialized calixarene or non-cyclic

amine derivative) functions as a neutral carrier. To create a permselective membrane (cation-

permeable), we must introduce lipophilic anionic sites (borate salts). Without these anions, the

electrode would exhibit high resistance and sub-Nernstian slopes due to anion interference.

The Electrochemical Circuit
The measurement requires a high-impedance differential electrometer (

input impedance) to handle the membrane resistance.
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Figure 1: Electrochemical circuit for intracellular pH measurement. The potential
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is directly proportional to

after subtracting the membrane potential (

).

Materials & Reagents
Membrane "Cocktail" Components
To ensure consistency, prepare the liquid membrane cocktail in-house. Do not rely on pre-

mixed solutions older than 3 months.

Component Role Weight % (wt%) CAS No.

Hydrogen Ionophore

V
Neutral Carrier 1.0 - 2.0% 110452-66-9

KTpClPB or NaTFPB*
Lipophilic Anionic

Additive
0.5 - 0.8% 127972-00-3

o-NPOE Plasticizer (Solvent) 65.0 - 98% 37682-29-4

PVC (High MW)
Matrix (Optional for

gelling)
~30% (if gelling) 9002-86-2

*Note: Potassium tetrakis(4-chlorophenyl)borate (KTpClPB) or Sodium tetrakis[3,5-

bis(trifluoromethyl)phenyl]borate (NaTFPB). The molar ratio of Ionophore:Borate should be

approx 2:1.

Silanization Reagents[2][3][4][5]
Silanizing Agent: N,N-Dimethyltrimethylsilylamine (TMS-DMA) or Dichlorodimethylsilane

(DMCS).

Solvent: Carbon tetrachloride (

) or Trichloroethylene (TCE) (if dipping). Recommendation: Use pure vapor method to avoid
toxic solvents.
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Fabrication Protocol
Phase 1: Micropipette Fabrication[2]

Glass Selection: Use borosilicate glass capillaries with filament (O.D. 1.0–1.5 mm). The

filament is crucial for backfilling.

Pulling: Use a horizontal puller (e.g., Sutter P-97).

Target: Tip diameter

.

Resistance:[2] Open tip resistance should be 5–10

(filled with 3M KCl).

Phase 2: Silanization (The Critical Control Point)
Causality: Glass surfaces are naturally hydrophilic (silanol groups). Without silanization, the

hydrophobic organic membrane will be displaced by cytosolic water, destroying the sensor

instantly.

Protocol (Vapor Method):

Pre-heat oven to 200°C.

Place pulled micropipettes in a glass jar (tips up).

Inject 100

of DMCS into the jar (avoid hitting pipettes) and cover loosely with aluminum foil.

Bake for 30 minutes. The silane vapor reacts with surface -OH groups to form a hydrophobic

methyl-silane monolayer.

Remove cover and bake for another 60 minutes to cure and evaporate excess silane.

Store in a dust-free, dry box. Shelf life: 2 weeks.
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Phase 3: Sensor Assembly
Backfilling:

Solution: pH 7.0 phosphate buffer + 100 mM KCl.

Inject solution into the back of the pipette. The filament will draw it down.

Stop point: Ensure the solution stops approx. 200–500

from the tip.

Membrane Loading (Front Filling):

Dip the silanized tip into the Hydrogen Ionophore V Cocktail.

Apply gentle suction (negative pressure) if necessary, or rely on capillarity.

Column Length: A 100–300

column of cocktail is ideal. Too long = high resistance/noise; Too short = risk of
displacement.
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Figure 2: Step-by-step fabrication workflow.

Validation & Calibration
Before any biological experiment, the electrode must be validated.

Calibration Protocol
Prepare 3 calibration standards: pH 6.0, 7.0, and 8.0 (Physiological range).

Connect the ISME and a Reference Electrode to the electrometer.[2]

Immerse tips in pH 7.0 buffer. Wait for stable reading (

).
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Switch to pH 6.0 and pH 8.0 sequentially.

Acceptance Criteria
Calculate the Slope (

) using linear regression of Voltage vs. pH.

Parameter Acceptable Range Mechanism of Failure

Slope (

)
54 – 59 mV/decade

<50 mV indicates poor

silanization or shunt pathways.

Resistance 10 – 50

>100

causes slow response; <1

suggests membrane leakage.

Response Time < 10 seconds

Slow response indicates

clogged tip or excessive

membrane length.

Drift < 1 mV/hour
High drift indicates hydration of

the glass-membrane interface.

Experimental Execution (Intracellular)
Double-Barreled Approach (Recommended):

Intracellular potential (

) is the sum of membrane potential (

) and the pH-specific potential (

).

You must measure

independently (using a standard KCl-filled microelectrode) and subtract it.
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Interference Check:

Ionophore V is highly selective, but high cytosolic

(approx 100-140 mM) can cause slight errors if the membrane is compromised. Ensure
the selectivity coefficient

.

Troubleshooting Guide
Problem: Slope is low (< 45 mV/dec).

Cause: "Electrical Shunt." The glass wall is not hydrophobic enough, allowing a thin film of

water to bypass the membrane.

Fix: Re-silanize fresh glass. Ensure the oven is fully dry before starting.

Problem: Signal is extremely noisy.

Cause: High impedance.[3]

Fix: Shorten the membrane column length. Ensure the Ag/AgCl wire is chlorided (dark

grey/purple color) and fully immersed in the backfill. Use a Faraday cage.

Problem: Tip potential drifts upon impalement.

Cause: Tip clogging with proteins.

Fix: Bevel the tip slightly. Apply a small positive pressure during approach.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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